![molecular formula C4H11BrSi B098641 (Bromomethyl)trimethylsilane CAS No. 18243-41-9](/img/structure/B98641.png)
(Bromomethyl)trimethylsilane
Overview
Description
(Bromomethyl)trimethylsilane is a useful research compound. Its molecular formula is C4H11BrSi and its molecular weight is 167.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactions and Cleavage
- (Bromomethyl)trimethylsilane undergoes stepwise cleavage when reacting with strong acids like fluorosulfonic acid, showing exclusive methyl cleavage initially. This reaction is important in understanding the behavior of alkyl groups in organometallic chemistry (Harbordt & O'brien, 1976).
Material Science Applications
- Trimethylsilane compounds, similar to this compound, are used in depositing dielectric thin films for semiconductor technology. They are particularly effective in creating low-permittivity dielectric versions of amorphous hydrogenated silicon carbide and its oxides, crucial for advanced device interconnection schemes (Loboda, 1999).
Synthesis of Organic Compounds
- The compound plays a role in the synthesis of various organic compounds. For instance, its reaction with lithium metal results in the formation of trans-bis(trimethylsilyl)ethylene, demonstrating efficient conversion to lithium reagents (Husk & Velitchko, 1973).
- It is used in Grignard syntheses for protecting terminal ethynyl groups. This method is effective in preparing compounds with specific functional groups and has been used in synthesizing a variety of organometallic compounds (Eaborn, Thompson, & Walton, 1967).
Catalysis and Coupling Reactions
- Trimethylsilane-based compounds are used in gold-catalyzed oxidative coupling reactions with arylsilanes, demonstrating their effectiveness in intramolecular electrophilic aromatic substitution mechanisms (Brenzovich, Brazeau, & Toste, 2010).
- This compound is highly selective for P–O silyldealkylation in mixed carboxylate–phosphonate alkyl esters, useful for preparing various phosphonates (McKenna & Schmidhuser, 1980).
Synthesis of Alkoxymethylsilanes
- Bromination of (methoxymethyl)trimethylsilane followed by alcohol substitution is a novel method to synthesize alkoxymethylsilanes. This method is significant for the formation of acetals and subsequent chemical reactions (Suga, Miyamoto, Watanabe, & Yoshida, 1999).
Safety and Hazards
(Bromomethyl)trimethylsilane is a highly flammable liquid and vapor. It causes severe skin burns and eye damage . Safety measures should be taken to avoid breathing its mist, gas, or vapors. It should not come into contact with skin or eyes. Personal protective equipment should be used, and adequate ventilation should be ensured .
Properties
IUPAC Name |
bromomethyl(trimethyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11BrSi/c1-6(2,3)4-5/h4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACAUYCZBWABOLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11BrSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3066344 | |
Record name | Silane, (bromomethyl)trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3066344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18243-41-9 | |
Record name | (Bromomethyl)trimethylsilane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18243-41-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Silane, (bromomethyl)trimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018243419 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silane, (bromomethyl)trimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Silane, (bromomethyl)trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3066344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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